Cas no 60534-69-2 (1,4-diamino-3-O-[4-(butanoylamino)-4-deoxyhexopyranosyl]-1,4-dideoxyhexitol)
60534-69-2 structure
Product Name:1,4-diamino-3-O-[4-(butanoylamino)-4-deoxyhexopyranosyl]-1,4-dideoxyhexitol
CAS No:60534-69-2
MF:C16H33N3O9
MW:411.447925329208
CID:1620098
PubChem ID:3042767
Update Time:2025-04-21
1,4-diamino-3-O-[4-(butanoylamino)-4-deoxyhexopyranosyl]-1,4-dideoxyhexitol Chemical and Physical Properties
Names and Identifiers
-
- 1,4-diamino-3-O-[4-(butanoylamino)-4-deoxyhexopyranosyl]-1,4-dideoxyhexitol
- 1,4-Diamino-1,4-dideoxy-3-O-(4-deoxy-4-butyrylamino-α-D-glucopyranosyl)-D-glucitol
- N-[6-(1,4-diamino-2,5,6-trihydroxyhexan-3-yl)oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]butanamide
- Sorbistin A2
- Antibiotic BU 2183A2
- Antibiotic BU 2183A(sub 2)
- DTXSID20975948
- D-Glucitol, 1,4-diamino-1,4-dideoxy-3-O-(4-deoxy-4-((1-oxobutyl)amino)-alpha-D-glucopyranosyl)-
- 60534-69-2
- Sorbistin A(sub 2)
- 1,4-Diamino-1,4-dideoxy-3-O-{4-deoxy-4-[(1-hydroxybutylidene)amino]hexopyranosyl}hexitol
- BU-2183-A2
-
- Inchi: 1S/C16H33N3O9/c1-2-3-10(24)19-12-9(6-21)27-16(14(26)13(12)25)28-15(7(22)4-17)11(18)8(23)5-20/h7-9,11-16,20-23,25-26H,2-6,17-18H2,1H3,(H,19,24)
- InChI Key: MYZPFWFUSVUBQI-UHFFFAOYSA-N
- SMILES: O1C(C(C(C(C1CO)NC(CCC)=O)O)O)OC(C(CN)O)C(C(CO)O)N
Computed Properties
- Exact Mass: 411.22167964g/mol
- Monoisotopic Mass: 411.22167964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.481
- Topological Polar Surface Area: 221Ų
1,4-diamino-3-O-[4-(butanoylamino)-4-deoxyhexopyranosyl]-1,4-dideoxyhexitol Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
60534-69-2 (1,4-diamino-3-O-[4-(butanoylamino)-4-deoxyhexopyranosyl]-1,4-dideoxyhexitol) Related Products
- 76334-09-3(Tetracosanamide,N-[1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,(R*,S*)- (9CI))
- 383187-82-4(N-{(1S,2S,3R)-1-[(alpha-D-galactopyranosyloxy)methyl]-2,3-dihydroxyoctyl}tetracosanamide)
- 15373-20-3(Octadecanamide,N-[1-[[(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)oxy]methyl]-2-hydroxyheptadecyl]-,(R*,S*)- (9CI))
- 161577-38-4(Hexacosanamide,N-[(1S,2S,3R)-1-[[(6-O-a-D-galactopyranosyl-a-D-glucopyranosyl)oxy]methyl]-2,3-dihydroxyheptadecyl]-)
- 158021-47-7(α-Galactosylceramide)
- 108392-00-3(Hexadecanamide,N-[(1R,2S)-1-[(b-D-galactopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,rel- (9CI))
- 77715-46-9(Hexadecanamide,N-[1-[[(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)oxy]methyl]-2-hydroxyheptadecyl]-,(R*,S*)- (9CI))
- 148289-22-9(1-O-(alpha-D-Galactopyranosyl)-N-tetracosanylphytosphingosine)
- 66456-69-7(ganglioside, GM4)
- 13032-63-8(Octadecanamide, N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxyheptadecyl]-,DL-erythro- (8CI))
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